Cas no 2001065-47-8 (1,3-Benzodioxole-5-acetamide, N-hydroxy-)

• Product Name: 1,3-Benzodioxole-5-acetamide, N-hydroxy-
• CAS No: 2001065-47-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 5104905
• Update Time: 2025-05-25

1,3-Benzodioxole-5-acetamide, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetamide, N-hydroxy-

• Inchi： 1S/C9H9NO4/c11-9(10-12)4-6-1-2-7-8(3-6)14-5-13-7/h1-3,12H,4-5H2,(H,10,11)
• InChI Key： FPYFWZGTCMAIKH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC(NO)=O)C=C2OC1

Additional information on 1,3-Benzodioxole-5-acetamide, N-hydroxy-

Comprehensive Overview of 1,3-Benzodioxole-5-acetamide, N-hydroxy- (CAS No. 2001065-47-8)

1,3-Benzodioxole-5-acetamide, N-hydroxy- (CAS No. 2001065-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxole core and N-hydroxyacetamide functional group, is widely studied for its potential applications in drug development and enzymatic inhibition. Researchers are particularly interested in its role as a precursor or intermediate in synthesizing bioactive molecules, owing to its structural versatility.

The 1,3-Benzodioxole moiety is a prominent pharmacophore found in numerous natural and synthetic compounds, often associated with antioxidant and anti-inflammatory properties. When combined with the N-hydroxyacetamide group, this compound exhibits enhanced reactivity, making it valuable for designing enzyme inhibitors, particularly those targeting metalloproteinases or oxidative stress pathways. Its CAS No. 2001065-47-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

In recent years, the demand for 1,3-Benzodioxole-5-acetamide derivatives has surged due to their potential in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders. For instance, its structural analogs have been explored for their neuroprotective effects, aligning with the growing public interest in brain health supplements and anti-aging compounds. This connection to trending topics like cognitive enhancement and oxidative stress management has further propelled its relevance in scientific literature.

From a synthetic chemistry perspective, N-hydroxy-1,3-Benzodioxole-5-acetamide is often utilized in click chemistry and bioconjugation techniques, which are pivotal in developing targeted therapies. Its compatibility with green chemistry principles also makes it appealing for sustainable drug manufacturing—a hot topic in the era of eco-friendly pharmaceuticals. Researchers frequently search for CAS 2001065-47-8 solubility or stability under physiological conditions, reflecting its practical importance in lab settings.

Analytical studies of 1,3-Benzodioxole-5-acetamide, N-hydroxy- often employ advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These methods are frequently discussed in online forums and academic platforms, where queries such as "N-hydroxyacetamide synthesis optimization" or "benzodioxole derivatives biological activity" dominate. Such user-generated search trends highlight the compound's interdisciplinary appeal.

In summary, 1,3-Benzodioxole-5-acetamide, N-hydroxy- (CAS No. 2001065-47-8) represents a versatile scaffold in medicinal chemistry, bridging gaps between traditional organic synthesis and cutting-edge therapeutic innovation. Its alignment with contemporary research trends—such as precision medicine and sustainable chemistry—ensures its continued prominence in scientific discourse.